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Solubility Data and Storage

CAS No.: 467214-21-7

Compound Focus: Alvespimycin Hydrochloride

Get Quote

The table below summarizes the key physical-chemical properties and solubility data for Alvespimycin

hydrochloride (17-DMAG hydrochloride) from multiple supplier specifications.

Property

Value

Notes | Source

Molecular Weight

Purity

Solubility in DMSO

Solubility in Water

Storage Condition

653.21 g/mol

>98% - 299%

226.2 mg/mL (~40.1 mM)

>50 mg/mL (~76.6 mM)

25 mM

>3.04 mg/mL (~4.65 mM)

4.76 mg/mL (~7.29 mM)

-20°C, sealed, dry

[1][2] [3]

Consistent across suppliers [2] [4]

BPS Bioscience [1]

MedChemExpress [2] [3]

Abcam [4]

BPS Bioscience [1]

MedChemExpress (requires heating to 60°C) [2]

Solid form is stable for at least 12 months [1] [3]
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Preparation Protocols

General Solubilization Guidance

For both DMSO and water, suppliers recommend specific techniques to achieve higher solubility:

e Warming: Warm the vial at 37°C [1] or up to 60°C for aqueous solutions [2].

e Sonication: Use a brief sonication in an ultrasonic bath to aid dissolution [1] [4].

e Solution Stability: It is generally not recommended to store aqueous solutions for more than one day
[1]. For long-term storage, aliquot and store stock solutions at -80°C or -20°C [3].

In Vivo Dosing Formulations

MedChemExpress provides two detailed protocols for preparing dosing solutions suitable for in vivo studies

like intraperitoneal (i.p.) injections [3].

Protocol 1: DMSO/PEG300/Tween-80/Saline Solution This protocol yields a clear solution of at least 2.5
mg/mL.

e Prepare a DMSO stock solution (e.g., 25.0 mg/mL).

e Add 100 pL of the DMSO stock to 400 uL of PEG300 and mix evenly.

e Add 50 pL of Tween-80 and mix evenly.

e Add 450 pL of Saline (0.9% sodium chloride in ddH20) to adjust the volume to 1 mL.

Protocol 2: DMSO/SBE-f-CD/Saline Solution This is an alternative formulation, also yielding a solution
of at least 2.5 mg/mL.

e Prepare a DMSO stock solution.
¢ Dilute the stock solution in 20% SBE-B-CD in Saline.

Experimental Applications & Cited Protocols

Alvespimycin hydrochloride has been used in various cell-based assays. The table below outlines specific
experimental conditions and key findings from the literature, which can serve as a reference for your own

protocol design.
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Cell Reported .
Assay Type | . . Key Cited Protocol
. . . Lines Concentration / )
Biological Activity Observations (Adapted from [5])
Used IC50/EC50

| Hsp90 Inhibition (Her2 Degradation) | SKBR3 (breast cancer) | ECso = 8 + 4 nM [2] [5] | Potent
degradation of Hsp90 client protein Her2. | 1. Culture SKBR3 cells in appropriate medium. 2. Treat cells
with Alvespimycin HCI (e.g., 0.1-100 nM) for 24 hours. 3. Lyse cells and analyze Her2 protein levels by
Western blot. | | Hsp90 Inhibition (Hsp70 Induction) | SKBR3 (breast cancer) | ECso =4 + 2 nM [2] [5] |
Induction of Hsp70 is a biomarker of Hsp90 inhibition. | 1. Treat cells (e.g., SKBR3) with Alvespimycin
HCI. 2. Analyze induction of Hsp70 via Western blot as a pharmacodynamic marker. | | Cytotoxicity / Anti-
proliferative | Various (e.g., SKBR3, A2058, HCT116) | ICso = ~2 nM to 1.6 pM [5] | Potent, dose-
dependent cytotoxicity across many cancer cell lines. | 1. Seed cells in 96-well plates. 2. After 24h, treat with
a dose range of Alvespimycin HCI (e.g., 1 nM - 10 pM). 3. Incubate for 72 hours. 4. Assess viability using
MTT, CellTiter-Glo, or Alamar Blue assays. | | Apoptosis Induction | Chronic Lymphocytic Leukemia
(CLL) cells | 50-500 nM [2] | Dose-dependent apoptosis at pharmacologically attainable concentrations. | 1.
Isolate and culture primary CLL cells. 2. Treat with Alvespimycin HCIl (50-500 nM) for 24-48 hours. 3.
Measure apoptosis by Annexin V/PI staining and flow cytometry. | | In Vivo Efficacy | Mouse tumor
models | 10-20 mg/kg (i.p., every 4 days) [2] | Significant reduction in tumor volume. | 1. Administer via
intraperitoneal (i.p.) injection. 2. Use formulations described in the "In Vivo Dosing Formulations" section

above. 3. Monitor tumor volume and animal health. |

Mechanism of Action and Workflow

Alvespimycin hydrochloride exerts its effects by inhibiting the HSP90 molecular chaperone. The following
diagram illustrates the logical sequence of events from drug treatment to the final biological outcomes, based

on the mechanism described in [1].
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Alvespimycin HCI
Treatment
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HSP90 ATPase Activity

:

Ubiquitination and
Proteasomal Degradation
of Client Proteins

Depletion of Oncogenic Compensatory Induction
Client Proteins (e.g., Her2, Akt) of Heat Shock Proteins (e.g., Hsp70)

Biomarker

Anti-tumor Effects:
- Growth Inhibition
- Apoptosis
- Suppressed Inflammation

Click to download full resolution via product page

Key Considerations for Researchers

¢ Solubility Choice: For high-concentration stock solutions, DMSO is the preferred solvent. For
biological assays sensitive to DMSO or for in vivo studies, use the aqueous solution with proper
heating, noting its lower solubility and shorter solution stability [1] [2].

¢ Solution Stability: Always prepare fresh solutions when possible, especially aqueous ones. For
stored stock solutions in DMSO, aliquot and freeze at -80°C to avoid repeated freeze-thaw cycles and
maintain activity [1] [3].

e Activity Validation: When using the compound, include a positive control in your experiments, such
as monitoring the induction of Hsp70 via Western blot, to confirm successful HSP90 inhibition [2] [5].
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¢ In Vivo Formulation: The provided DMSO/PEG300/Tween-80/Saline protocol is a validated method
for achieving a clear, stable solution for animal studies [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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